Methyl valerate
Methyl valerate
Methyl valerate is a methyl ester, which may find application as a surrogate component in the production of biodiesel.
Methyl valerate is a methyl ester of valeric acid, generally used as a fragrance in the manufacture of soaps and laundry detergents. It is also used as a plasticizer and surrogate component for biodiesel.
Methyl valerate is a volatile flavor compound found in acerola fruit, strawberry and pineapple.
Methyl valerate is a clear colorless to yellowish oily liquid. (NTP, 1992)
Methyl pentanoate, also known as fema 2752 or methyl N-valerate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl pentanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl pentanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl pentanoate is primarily located in the cytoplasm. Methyl pentanoate is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as potato, alcoholic beverages, tea, and coffee and coffee products. This makes methyl pentanoate a potential biomarker for the consumption of these food products.
Methyl valerate is a methyl ester of valeric acid, generally used as a fragrance in the manufacture of soaps and laundry detergents. It is also used as a plasticizer and surrogate component for biodiesel.
Methyl valerate is a volatile flavor compound found in acerola fruit, strawberry and pineapple.
Methyl valerate is a clear colorless to yellowish oily liquid. (NTP, 1992)
Methyl pentanoate, also known as fema 2752 or methyl N-valerate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl pentanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl pentanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl pentanoate is primarily located in the cytoplasm. Methyl pentanoate is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as potato, alcoholic beverages, tea, and coffee and coffee products. This makes methyl pentanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
624-24-8
VCID:
VC21280144
InChI:
InChI=1S/C6H12O2/c1-3-4-5-6(7)8-2/h3-5H2,1-2H3
SMILES:
CCCCC(=O)OC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Methyl valerate
CAS No.: 624-24-8
Cat. No.: VC21280144
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl valerate is a methyl ester, which may find application as a surrogate component in the production of biodiesel. Methyl valerate is a methyl ester of valeric acid, generally used as a fragrance in the manufacture of soaps and laundry detergents. It is also used as a plasticizer and surrogate component for biodiesel. Methyl valerate is a volatile flavor compound found in acerola fruit, strawberry and pineapple. Methyl valerate is a clear colorless to yellowish oily liquid. (NTP, 1992) Methyl pentanoate, also known as fema 2752 or methyl N-valerate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl pentanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl pentanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl pentanoate is primarily located in the cytoplasm. Methyl pentanoate is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as potato, alcoholic beverages, tea, and coffee and coffee products. This makes methyl pentanoate a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 624-24-8 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | methyl pentanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-3-4-5-6(7)8-2/h3-5H2,1-2H3 |
| Standard InChI Key | HNBDRPTVWVGKBR-UHFFFAOYSA-N |
| SMILES | CCCCC(=O)OC |
| Canonical SMILES | CCCCC(=O)OC |
| Boiling Point | 259.7 °F at 760 mm Hg (NTP, 1992) 127.4 °C |
| Flash Point | 72 °F (NTP, 1992) |
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